Cas no 946339-53-3 (N-benzyl-5-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-7-amine)

• Product Name: N-benzyl-5-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-7-amine
• CAS No: 946339-53-3
• MF: C₁₄H₁₂F₃N₅
• MW: 307.273792266846
• CID: 5429692
• PubChem ID: 24219688
• Update Time: 2023-11-22

N-benzyl-5-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• VU0611914-1
• 946339-53-3
• AKOS002299861
• F3348-0863
• Z354262498
• STK954422
• N-benzyl-5-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• N-benzyl-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• CCG-329322
• 5-Methyl-N-(phenylmethyl)-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• N-benzyl-5-methyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C14H12F3N5/c1-9-7-11(18-8-10-5-3-2-4-6-10)22-13(19-9)20-12(21-22)14(15,16)17/h2-7,18H,8H2,1H3
• InChI Key： HWXCJRLKESQQCO-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)(F)F)=NN1C(NCC1=CC=CC=C1)=CC(C)=N2

Computed Properties

• Exact Mass: 307.10447989g/mol
• Monoisotopic Mass: 307.10447989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 1.90±0.40(Predicted)